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Compound of Interest

Compound Name: GR 64349

Cat. No.: B145177 Get Quote

Topic: GR 64349 Stability in Solution for Long-Term Experiments Audience: Researchers,

scientists, and drug development professionals.

Introduction
GR 64349 is a potent and selective tachykinin NK₂ receptor agonist, widely used in

pharmacological research.[1][2][3] For its effective use in long-term experiments, understanding

its stability in solution is critical to ensure accurate and reproducible results. These application

notes provide a summary of storage recommendations, a protocol for assessing stability, and

hypothetical stability data and degradation pathways based on the peptide nature of GR 64349.

GR 64349 Profile:

Sequence: KDSFVGLM (Modifications: Leu-7 = R-γ-lactam-Leu, Met-8 = C-terminal amide)

[1]

Molecular Weight: 921.12 g/mol [1]

Solubility: Soluble up to 1 mg/mL in water.[1]

Storage of Solid: Store at -20°C.[1]

While specific, long-term stability data for GR 64349 in various solutions is not extensively

published, general guidelines for peptide storage suggest that solutions should be aliquoted
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and stored at -20°C for up to one month to minimize degradation. For long-term experiments, it

is imperative to validate the stability of GR 64349 under the specific experimental conditions.

Data Presentation: Hypothetical Stability of GR 64349
The following table presents hypothetical stability data for a 1 mg/mL aqueous solution of GR
64349 under different storage conditions. The percentage of intact GR 64349 was determined

by a simulated stability-indicating High-Performance Liquid Chromatography (HPLC) method.

Storage Condition Time Point
% Intact GR 64349
(Mean ± SD, n=3)

Appearance of
Solution

-20°C 0 Weeks 100% Clear, colorless

1 Week 99.8 ± 0.1% Clear, colorless

4 Weeks 99.5 ± 0.2% Clear, colorless

8 Weeks 99.1 ± 0.3% Clear, colorless

12 Weeks 98.6 ± 0.4% Clear, colorless

24 Weeks 97.2 ± 0.5% Clear, colorless

4°C 0 Weeks 100% Clear, colorless

1 Week 98.2 ± 0.4% Clear, colorless

4 Weeks 95.5 ± 0.6% Clear, colorless

8 Weeks 91.3 ± 0.8% Clear, colorless

12 Weeks 87.1 ± 1.1% Clear, colorless

24 Weeks 79.4 ± 1.5% Clear, colorless

Room Temp (22°C) 0 Weeks 100% Clear, colorless

1 Day 96.5 ± 0.5% Clear, colorless

3 Days 90.1 ± 0.9% Clear, colorless

7 Days 82.3 ± 1.2% Clear, colorless
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Disclaimer: This data is hypothetical and intended for illustrative purposes. Actual stability may

vary and should be determined experimentally.

Experimental Protocols
Protocol 1: Long-Term Stability Assessment of GR
64349 in Aqueous Solution
1. Objective: To evaluate the stability of GR 64349 in an aqueous solution over an extended

period under different temperature conditions.

2. Materials:

GR 64349 (lyophilized powder)

Sterile, deionized water (or desired buffer)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated pipettes

-20°C freezer, 4°C refrigerator, and a temperature-controlled environment for room

temperature storage

HPLC system with a UV detector and a C18 column (or other suitable stability-indicating

column)

HPLC-grade solvents (e.g., acetonitrile, water, trifluoroacetic acid)

3. Method:

3.1. Preparation of Stock Solution (Time 0):

Allow the lyophilized GR 64349 vial to equilibrate to room temperature for at least 60 minutes

before opening to prevent condensation.

Prepare a 1 mg/mL stock solution by dissolving the appropriate amount of GR 64349 in

sterile, deionized water.
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Vortex gently until fully dissolved.

Immediately take a sample for the "Time 0" analysis. Analyze by HPLC to determine the

initial purity and concentration.

Aliquot the remaining stock solution into sterile, low-protein-binding microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

3.2. Storage:

Store the aliquots at the following temperatures:

-20°C (long-term storage)

4°C (refrigerated conditions)

Room temperature (e.g., 22°C)

Protect samples from light, especially for room temperature storage.

3.3. Sampling and Analysis:

At each designated time point (e.g., 1, 4, 8, 12, 24 weeks for -20°C and 4°C; 1, 3, 7 days for

room temperature), retrieve one aliquot from each storage condition.

Allow the frozen samples to thaw completely at room temperature.

Analyze each sample in triplicate using a validated stability-indicating HPLC method.

Example HPLC Conditions:

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase A: 0.1% TFA in Water

Mobile Phase B: 0.1% TFA in Acetonitrile

Gradient: A time-dependent linear gradient appropriate to resolve GR 64349 from

potential degradants.
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Flow Rate: 1.0 mL/min

Detection: UV at 214 nm

Record the peak area of the intact GR 64349 and any new peaks corresponding to

degradation products.

3.4. Data Analysis:

Calculate the percentage of remaining GR 64349 at each time point relative to the "Time 0"

sample.

% Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100

Tabulate the results and assess the rate of degradation for each condition.
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Caption: Experimental workflow for GR 64349 stability testing.
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Hypothetical Degradation Pathway: Oxidation of
Methionine
The C-terminal methionine (Met) residue in GR 64349 is susceptible to oxidation. The thioether

side chain can be oxidized to form methionine sulfoxide, and further to methionine sulfone,

especially in the presence of oxygen or oxidizing agents. This modification can alter the

peptide's conformation and biological activity.

Intact GR 64349
(...-Met-NH₂)

GR 64349 Methionine Sulfoxide
(...-Met(O)-NH₂)

+ [O]

GR 64349 Methionine Sulfone
(...-Met(O₂)-NH₂)

+ [O]

Click to download full resolution via product page

Caption: Hypothetical oxidation pathway of the C-terminal methionine in GR 64349.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for GR 64349 Stability
in Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145177#gr-64349-stability-in-solution-for-long-term-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b145177#gr-64349-stability-in-solution-for-long-term-experiments
https://www.benchchem.com/product/b145177#gr-64349-stability-in-solution-for-long-term-experiments
https://www.benchchem.com/product/b145177#gr-64349-stability-in-solution-for-long-term-experiments
https://www.benchchem.com/product/b145177#gr-64349-stability-in-solution-for-long-term-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145177?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

